![molecular formula C19H18N2O2 B8412394 2-[2-(Azetidin-1-yl)-2-oxoethyl]-5-(benzyloxy)benzonitrile](/img/structure/B8412394.png)
2-[2-(Azetidin-1-yl)-2-oxoethyl]-5-(benzyloxy)benzonitrile
Cat. No. B8412394
M. Wt: 306.4 g/mol
InChI Key: ZXXIVAZGOSFWCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09018224B2
Procedure details
2-[2-(azetidin-1-yl)-2-oxoethyl]-5-(benzyloxy)benzonitrile (410 mg, 1.34 mmol) was dissolved in ethanol (2 ml) and palladium hydroxide on carbon (20%) (94 mg, 0.134 mmol) added. The mixture was stirred under an atmosphere of hydrogen gas at RT overnight. The mixture was filtered and the filtrate concentrated under reduced pressure. The reside was purified by column chromatography using a Biotage RP C18 cartridge (30 g) using a gradient eluant of 0-25% water:acetonitrile+0.05% formic acid. to afford the title compound. LC/MS (m/z): 217 (M+H)+.
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[N:1]1([C:5](=[O:23])[CH2:6][C:7]2[CH:14]=[CH:13][C:12]([O:15]CC3C=CC=CC=3)=[CH:11][C:8]=2[C:9]#[N:10])[CH2:4][CH2:3][CH2:2]1>C(O)C.[OH-].[OH-].[Pd+2]>[N:1]1([C:5](=[O:23])[CH2:6][C:7]2[CH:14]=[CH:13][C:12]([OH:15])=[CH:11][C:8]=2[C:9]#[N:10])[CH2:4][CH2:3][CH2:2]1 |f:2.3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
410 mg
|
|
Type
|
reactant
|
|
Smiles
|
N1(CCC1)C(CC1=C(C#N)C=C(C=C1)OCC1=CC=CC=C1)=O
|
|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
|
94 mg
|
|
Type
|
catalyst
|
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Smiles
|
[OH-].[OH-].[Pd+2]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred under an atmosphere of hydrogen gas at RT overnight
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
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The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reside was purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(CCC1)C(CC1=C(C#N)C=C(C=C1)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
